2-[(Anilinocarbonyl)amino]-1,3-thiazole-4-carboxylic acid
Overview
Description
Scientific Research Applications
Synthesis and Biological Activities
A study by Fengyun et al. (2015) explored the synthesis of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives. These compounds demonstrated significant fungicidal and antivirus activities, suggesting potential applications in agriculture and medicine. Specifically, compounds within this group exhibited good activity against Tobacco Mosaic Virus (TMV) and several fungi, highlighting their potential as antiviral and antifungal agents (Fengyun et al., 2015).
Development of Heterocyclic γ-Amino Acids
Mathieu et al. (2015) reported the synthesis of orthogonally protected ATCs, a new class of constrained heterocyclic γ-amino acids built around a thiazole ring. These compounds are valuable as mimics of secondary protein structures, such as helices and β-sheets. The study provides a versatile chemical route to these compounds, indicating their potential use in designing protein mimics (Mathieu et al., 2015).
Potential in Geriatric Medicine
A study by Weber et al. (1982) discussed Thiazolidine-4-carboxylic acid (TC), a compound related to 2-amino-1,3-thiazole-4-carboxylic acid derivatives. TC has been indicated to have revitalizing effects on age-related biochemical variables, showing potential value in geriatric medicine. Its anti-toxic effects, particularly on the liver, suggest applications in dietary supplementation to slow aging in mammals (Weber et al., 1982).
Antimicrobial Activity
Research by Stanchev et al. (1999) synthesized new amino acids and peptides containing thiazole and oxazole moieties. These compounds, including derivatives of 2-[(Anilinocarbonyl)amino]-1,3-thiazole-4-carboxylic acid, showed moderate antibacterial activity against various bacteria, fungi, and yeast. This indicates their potential use in developing new antimicrobial agents (Stanchev et al., 1999).
Mechanism of Action
Target of Action
It is known that 2-aminothiazole derivatives, a class to which this compound belongs, have been used in the development of anticancer drugs such as dasatinib and alpelisib . These drugs target a wide range of human cancerous cell lines .
Mode of Action
2-aminothiazole derivatives have been shown to exhibit potent and selective nanomolar inhibitory activity against various human cancerous cell lines .
Biochemical Pathways
2-aminothiazole derivatives have been associated with a broad pharmacological spectrum, indicating that they may interact with multiple biochemical pathways .
Result of Action
It is known that 2-aminothiazole derivatives have shown potent and selective nanomolar inhibitory activity against various human cancerous cell lines .
properties
IUPAC Name |
2-(phenylcarbamoylamino)-1,3-thiazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O3S/c15-9(16)8-6-18-11(13-8)14-10(17)12-7-4-2-1-3-5-7/h1-6H,(H,15,16)(H2,12,13,14,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDOIRUGARGJWPQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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